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Introduction

Calteridol calcium (CAS No. 121915-83-1) is a specialized pharmaceutical excipient primarily
utilized as a chelating agent and stabilizer in parenteral drug formulations.[1] Its most
prominent application is within gadolinium-based contrast agents (GBCASs) for Magnetic
Resonance Imaging (MRI), such as in the formulation of gadoteridol (ProHance®).[2][3][4][5][6]
[7][8] In this context, its principal function is to complex with any potential free gadolinium ions,
mitigating the risk of toxicity associated with the unchelated heavy metal.[9] This technical
guide provides a comprehensive overview of Calteridol calcium, including its chemical
properties, mechanism of action, and the experimental protocols for its characterization.

While Calteridol calcium has demonstrated antifungal and antibacterial properties in
preclinical research, its primary role in approved pharmaceutical products to date is that of a
stabilizing excipient.[1][10] It is important to note that this compound is intended for research
and pharmaceutical manufacturing purposes and not for direct human or veterinary therapeutic
use on its own.[11]

Chemical and Physical Properties

Calteridol calcium is the calcium salt of calteridol, a macrocyclic polyaminocarboxylate ligand.
[1] Its structure is designed for high-affinity binding to metal ions. The key physicochemical
properties of Calteridol calcium are summarized in the tables below.
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Table 1: General and Chemical Properties

Property Value Source
tricalcium;2-[4,7-
bis(carboxylatomethyl)-10-(2-

IUPAC Name [10][12]
hydroxypropyl)-1,4,7,10-
tetrazacyclododec-1-yllacetate

CAS Number 121915-83-1 [10]

Molecular Formula C34H58CasNsO14 [10][12]

Molecular Weight 923.1 g/mol [10][12]

Synonyms SQ33,248, RPH56VWA1A [13]

Topological Polar Surface Area 307 A2 [1][12]

Heavy Atom Count 59 [1]

ble 2: Physical and lation-Rel :

Property Value Source
White to off-white crystalline
Appearance [2]
powder
Aqueous Solubility =500 mg/mL [1]
Solubility in other solvents Freely soluble in methanol [1]
Concentration in ProHance® 0.23 mg/mL [21[31I5106]7118]
N Dry, dark, at 0-4°C (short term)
Storage Conditions 11]

or -20°C (long term)

Mechanism of Action as an Excipient

The primary function of Calteridol calcium in pharmaceutical formulations, particularly in

gadoteridol injections, is to act as a stabilizing agent by sequestering free metal ions.[1]

Gadolinium-based contrast agents rely on the kinetic and thermodynamic stability of the
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gadolinium complex (e.g., gadoteridol). However, there is a potential for a minuscule amount of
the toxic, free Gd3* ion to be present due to dissociation or impurities.

Calteridol calcium is included in the formulation in a small, excess amount relative to the
active ingredient.[9] The calteridol ligand has a very high affinity for gadolinium, with a stability
constant (Log K) reported at 22.1.[1] In the formulation, the calcium in the Calteridol calcium
complex can be readily displaced by any free Gd3* ions, a process known as transmetallation.
This effectively "scavenges" the free gadolinium, forming the stable gadoteridol complex and
releasing biocompatible calcium ions. This ensures the safety of the injectable product by
minimizing patient exposure to toxic free gadolinium.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pharmaceutical Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3046292#calteridol-calcium-as-a-pharmaceutical-
excipient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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